Cas no 2580240-35-1 (Tert-butyl 4-(1-cyano-2-sulfamoylethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(1-cyano-2-sulfamoylethyl)piperidine-1-carboxylate
• CAS No: 2580240-35-1
• MF: C₁₃H₂₃N₃O₄S
• MW: 317.404422044754
• CID: 5661411
• PubChem ID: 165886711
• Update Time: 2025-06-11

Tert-butyl 4-(1-cyano-2-sulfamoylethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-cyano-2-sulfamoylethyl)piperidine-1-carboxylate
• 2580240-35-1
• EN300-27734037
• Tert-butyl 4-(1-cyano-2-sulfamoylethyl)piperidine-1-carboxylate

• Inchi： 1S/C13H23N3O4S/c1-13(2,3)20-12(17)16-6-4-10(5-7-16)11(8-14)9-21(15,18)19/h10-11H,4-7,9H2,1-3H3,(H2,15,18,19)
• InChI Key： OGMUITVTTAQFGQ-UHFFFAOYSA-N
• SMILES： S(CC(C#N)C1CCN(C(=O)OC(C)(C)C)CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 317.14092740g/mol
• Monoisotopic Mass: 317.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 122Ų

Additional information on Tert-butyl 4-(1-cyano-2-sulfamoylethyl)piperidine-1-carboxylate

Research Brief on Tert-butyl 4-(1-cyano-2-sulfamoylethyl)piperidine-1-carboxylate (CAS: 2580240-35-1) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 4-(1-cyano-2-sulfamoylethyl)piperidine-1-carboxylate (CAS: 2580240-35-1) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research. This compound, characterized by its piperidine scaffold, cyano, and sulfamoyl functional groups, has recently emerged as a versatile building block for drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics. Recent studies highlight its potential in modulating protein-protein interactions and serving as a precursor for bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing novel carbonic anhydrase inhibitors. Researchers utilized the sulfamoyl moiety of Tert-butyl 4-(1-cyano-2-sulfamoylethyl)piperidine-1-carboxylate to develop isoform-selective inhibitors, achieving nanomolar potency against tumor-associated CA-IX while maintaining selectivity over off-target isoforms. The tert-butyloxycarbonyl (Boc) protecting group was found to facilitate subsequent synthetic modifications, underscoring the compound's value in structure-activity relationship studies.

In neuropharmacology, recent work published in ACS Chemical Neuroscience (2024) explored derivatives of this compound as potential modulators of glutamate receptors. The cyanoethyl group was strategically employed to enhance blood-brain barrier penetration, while the piperidine core provided optimal spatial orientation for receptor binding. These derivatives showed promising results in in vitro models of neuroprotection, with lead compounds demonstrating significant reduction in glutamate-induced excitotoxicity at concentrations below 10 μM.

The synthetic versatility of 2580240-35-1 has been further demonstrated in recent patent applications (WO202318756, 2023) describing its use in preparing PROTAC (Proteolysis Targeting Chimeras) molecules. The compound's dual functionality allows simultaneous incorporation of target-binding and E3 ligase-recruiting elements, with the Boc group serving as a convenient handle for subsequent conjugation. This application represents a significant expansion of the compound's utility in targeted protein degradation strategies.

Analytical characterization studies using advanced techniques such as cryo-EM and X-ray crystallography (Nature Chemical Biology, 2024) have provided structural insights into complexes formed between derivatives of 2580240-35-1 and their biological targets. These structural data are informing the design of next-generation compounds with improved pharmacokinetic properties. Notably, the sulfamoyl group has been shown to participate in key hydrogen bonding networks critical for target engagement.

Ongoing research is exploring the compound's potential in antibiotic development, with recent findings presented at the 2024 International Symposium on Antimicrobial Agents demonstrating activity against drug-resistant bacterial strains. The unique combination of structural features in 2580240-35-1 appears to interfere with bacterial efflux pump mechanisms while maintaining low mammalian cell toxicity, as evidenced by selectivity indices >100 in preliminary toxicity screens.

Future research directions for this compound class include exploration of its utility in covalent inhibitor design (leveraging the cyano group) and further optimization of its physicochemical properties for in vivo applications. The growing body of research on 2580240-35-1 and its derivatives suggests this scaffold will continue to play an important role in medicinal chemistry efforts targeting diverse therapeutic areas.